N-(5-fluoro-2-methylphenyl)-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(5-fluoro-2-methylphenyl)-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H16FNO2S/c1-10-4-5-12(3)15(8-10)20(18,19)17-14-9-13(16)7-6-11(14)2/h4-9,17H,1-3H3
• InChI Key: PPUJSITWDVYSIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=C(C=CC(=C2)F)C
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

N-(5-fluoro-2-methylphenyl)-2,5-dimethylbenzenesulfonamide, commonly known as FMe-DPA, is a chemical compound that has gained attention in the scientific community due to its potential as a fluorescent probe for imaging biological systems.

Mechanism of Action

FMe-DPA works by binding to calcium ions, causing a change in its fluorescence properties. When calcium ions are present, FMe-DPA emits a bright blue fluorescence, allowing researchers to track their movement in real-time. This mechanism of action makes FMe-DPA a useful tool for studying calcium signaling pathways in cells.
Biochemical and Physiological Effects:
FMe-DPA has been shown to have minimal toxicity in cell cultures and in vivo studies, making it a safe and effective tool for imaging biological systems. It is also highly specific for calcium ions, allowing for accurate measurements of calcium signaling in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of FMe-DPA is its high specificity for calcium ions, allowing for accurate measurements of calcium signaling in cells. It is also relatively easy to synthesize and can be used in a variety of biological systems. However, FMe-DPA has limitations in terms of its photostability and sensitivity, which can affect its usefulness in long-term imaging studies.

Future Directions

There are many potential future directions for research involving FMe-DPA. One area of interest is the development of more photostable and sensitive fluorescent probes for calcium imaging. Another area of research is the use of FMe-DPA in combination with other imaging techniques, such as electron microscopy, to provide a more complete picture of cellular function. Additionally, FMe-DPA could be used to study the role of calcium signaling in disease states, such as Alzheimer's disease and Parkinson's disease. Overall, FMe-DPA has the potential to be a valuable tool for studying biological systems and advancing our understanding of cellular function.

Synthesis Methods

FMe-DPA can be synthesized through a multistep process involving the reaction of 2,5-dimethylbenzenesulfonyl chloride with 5-fluoro-2-methylaniline, followed by the addition of diisopropylethylamine and N,N-dimethylformamide. The resulting product is then purified through column chromatography, yielding FMe-DPA in high purity.

Scientific Research Applications

FMe-DPA has shown promise as a fluorescent probe for imaging biological systems, particularly in the field of neuroscience. It has been used to visualize calcium ion dynamics in neurons, allowing researchers to study the activity of individual cells in real-time. FMe-DPA has also been used to study the uptake and distribution of drugs in cells, as well as the localization of proteins within cells.